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Introduction
Nepheline syenites are a group of silica-undersaturated intrusive igneous rocks primarily

composed of nepheline and alkali feldspar.[1][2] Their formation is often associated with

continental rift zones, intraplate hotspots, and post-orogenic extensional settings.[3] The

precise dating of nepheline syenite intrusions is crucial for understanding the timing of alkaline

magmatism, tectonic events, and the formation of associated rare earth element (REE) and

other mineral deposits.[4][5] This document provides detailed application notes and

experimental protocols for the geochronological dating of nepheline syenite intrusions,

tailored for researchers in the geological and material sciences.

Key Geochronological Dating Methods
Several radiometric dating techniques are commonly employed to determine the emplacement

age of nepheline syenite intrusions. The choice of method depends on the mineralogy of the

rock, the expected age, and the specific geological questions being addressed. The most

frequently used methods include Uranium-Lead (U-Pb), Argon-Argon (Ar-Ar), Rubidium-

Strontium (Rb-Sr), and Samarium-Neodymium (Sm-Nd) dating.
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Data Summary: Geochronological Ages of Nepheline
Syenite Intrusions
The following tables summarize quantitative age data from various nepheline syenite
intrusions worldwide, categorized by the dating method used.

Table 1: U-Pb Geochronology of Nepheline Syenites
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Location Mineral Dated Age (Ma)
Analytical
Method

Reference

Rengali

Province,

eastern India

Zircon 1322 ± 8 LA-ICP-MS [6]

Massif Central,

France
Zircon 956 ± 11 kyr LA-ICP-MS [7]

Seiland

Magmatic

Province,

Norway

Zircon 531 ± 2 Not Specified [8]

Seiland

Magmatic

Province,

Norway

Zircon 523 ± 2 Not Specified [8]

Berdyaush

pluton, South

Urals

Zircon 1332 ± 37 Not Specified [9]

Ditrău Alkaline

Massif, Romania
Zircon 232.4 ± 3.3 in situ U-Pb [10]

Ditrău Alkaline

Massif, Romania
Titanite 225.3 ± 2.7 in situ U-Pb [10]

Ditrău Alkaline

Massif, Romania
Zircon 230.6 ± 2.4 in situ U-Pb [10]

El Jordán,

Guaviare,

Colombia

Zircon
Neoproterozoic-

Cambrian
LA-ICP-MS [11]

Table 2: Ar-Ar Geochronology of Nepheline Syenites and Associated Alkaline Rocks
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Location Mineral Dated Age (Ma)
Analytical
Method

Reference

Serra Negra,

Brazil
Biotite 83.6 ± 2.5 K-Ar [12]

Serra Negra,

Brazil
Biotite 83.8 ± 2.5 K-Ar [12]

Ditrău Alkaline

Massif, Romania
Amphibole 238.6 ± 8.9 K-Ar [10]

Ditrău Alkaline

Massif, Romania
Biotite 196.3 ± 7.4 K-Ar [10]

Etinde,

Cameroon
Nephelinite 0.572 ± 0.032 Ar-Ar [13]

Etinde,

Cameroon
Nephelinite 0.5152 ± 0.0073 Ar-Ar [13]

Burpala Massif,

Russia
Phlogopite 301 ± 4 40Ar/39Ar [14]

Burpala Massif,

Russia
Amphibole 298 ± 4 40Ar/39Ar [14]

Poços de

Caldas, Brazil
Phlogopite 87.1 ± 0.5 40Ar/39Ar [15]

Poços de

Caldas, Brazil
Phlogopite 86.6 ± 0.5 40Ar/39Ar [15]

Table 3: Rb-Sr Geochronology of Nepheline Syenites
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Location Material Dated Age (Ma) Initial ⁸⁷Sr/⁸⁶Sr Reference

Lackner Lake

Complex,

Canada

Whole-rock 1078 ± 7
0.70282 ±

0.00011
[16]

Sivamalai

alkaline complex,

India

Whole-rock 623 ± 21 0.70376 ± 14 [17]

Straumsvola

complex,

Antarctica

Whole-rock

(dykes)
171 ± 4.4 0.7075 ± 0.0032 [18]

Cho Don

complex,

Vietnam

Not Specified ~233 Not Specified [3]

Table 4: Sm-Nd Geochronology of Nepheline Syenites

Location Material Dated Age (Ma)
Initial ¹⁴³Nd/
¹⁴⁴Nd

Reference

Berdyaush

pluton, South

Urals

Whole-rock,

Feldspar +

Nepheline,

Amphibole

Not specified Not specified [9]

Ilímaussaq

complex,

Greenland

Layered

nepheline

syenites

Not specified Not specified [19][20]

Experimental Protocols
Detailed methodologies for the key geochronological dating techniques are provided below.

These protocols are generalized and may require optimization based on the specific

mineralogy and expected age of the sample.
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U-Pb Zircon Geochronology by LA-ICP-MS
Principle: This method is based on the radioactive decay of uranium isotopes (²³⁸U and ²³⁵U) to

stable lead isotopes (²⁰⁶Pb and ²⁰⁷Pb, respectively) within the crystal lattice of zircon (ZrSiO₄).

Zircon readily incorporates uranium upon crystallization but excludes lead, making it an

excellent geochronometer.

Protocol:

Sample Preparation:

Crush and sieve the nepheline syenite sample.

Separate heavy minerals using a Wilfley table and heavy liquids (e.g., methylene iodide).

Isolate zircon crystals using a Frantz magnetic separator.

Hand-pick pristine, inclusion-free zircon grains under a binocular microscope.

Mount the selected zircons in an epoxy resin disc and polish to expose their centers.

Clean the mount in an ultrasonic bath with dilute nitric acid and deionized water.

Cathodoluminescence (CL) Imaging:

Image the polished zircon grains using a scanning electron microscope equipped with a

CL detector to reveal internal structures, such as zoning and inherited cores. This helps in

selecting suitable spots for laser ablation.

LA-ICP-MS Analysis:

Place the zircon mount in the laser ablation sample cell.

Select ablation spots on the CL images, avoiding cracks, inclusions, and inherited cores.

Ablate the selected spots using a focused laser beam (e.g., 193 nm ArF excimer laser).

Transport the ablated aerosol in a carrier gas (e.g., He) to the inductively coupled plasma

mass spectrometer (ICP-MS).
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Measure the isotopic ratios of U and Pb.

Use a standard zircon of known age (e.g., Plešovice, 94ZT) for calibration and quality

control.

Data Processing:

Correct for instrumental mass bias and laser-induced elemental fractionation.

Calculate the 206Pb/238U and 207Pb/235U ratios and their corresponding ages.

Plot the data on a concordia diagram to assess concordance and determine the

crystallization age.[9]

40Ar/39Ar Geochronology
Principle: This method is a refinement of the K-Ar dating technique and is based on the

radioactive decay of 40K to 40Ar. The sample is irradiated with neutrons to convert a known

fraction of 39K to 39Ar. The age is then calculated from the ratio of radiogenic 40Ar to the

reactor-produced 39Ar. This method is commonly applied to potassium-bearing minerals such

as biotite, amphibole, and feldspar.

Protocol:

Mineral Separation:

Crush and sieve the nepheline syenite sample.

Separate the target mineral (e.g., biotite, amphibole) using magnetic and heavy liquid

separation techniques.

Hand-pick pure mineral grains under a binocular microscope.

Irradiation:

Wrap the mineral separates in aluminum foil packets.
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Load the packets into an irradiation canister along with a neutron fluence monitor of known

age (e.g., Fish Canyon Tuff sanidine).

Irradiate the canister in a nuclear reactor for a specified duration.

Gas Extraction and Analysis:

After a cooling period, load the irradiated samples into a high-vacuum gas extraction line.

Heat the sample in steps (step-heating) or melt it in a single step (total fusion) using a

laser or a resistance furnace to release the argon gas.

Purify the extracted gas using getters to remove active gases (e.g., CO₂, H₂O, N₂).

Analyze the isotopic composition of the purified argon (40Ar, 39Ar, 38Ar, 37Ar, 36Ar) using

a noble gas mass spectrometer.

Data Processing:

Correct the measured isotope ratios for atmospheric argon contamination, interfering

isotopes produced during irradiation, and radioactive decay of 37Ar and 39Ar since

irradiation.

Calculate an age for each temperature step in a step-heating experiment.

Plot the data on an age spectrum diagram (plateau age) and an isochron diagram

(isochron age). A plateau is defined by three or more contiguous steps with statistically

indistinguishable ages, representing the crystallization age.

Rb-Sr Geochronology
Principle: The Rb-Sr dating method is based on the beta decay of 87Rb to 87Sr with a half-life

of approximately 48.8 billion years. This method is often applied to whole-rock samples of a

cogenetic suite of rocks or to individual minerals with varying Rb/Sr ratios.

Protocol:

Sample Selection and Preparation:
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Collect a suite of whole-rock samples from the nepheline syenite intrusion that are

inferred to be cogenetic and have a range of Rb/Sr ratios.

Crush the samples to a fine powder in a clean environment to avoid contamination.

Chemical Separation:

Dissolve a precisely weighed aliquot of the rock powder in a mixture of HF and HNO₃.

Use ion-exchange chromatography to separate Rb and Sr from other elements.

Isotopic Analysis:

Analyze the isotopic compositions of Rb and Sr using a thermal ionization mass

spectrometer (TIMS).

Measure the 87Rb/86Sr and 87Sr/86Sr ratios for each sample.

Data Processing:

Plot the 87Sr/86Sr ratios against the 87Rb/86Sr ratios on an isochron diagram.

If the samples are cogenetic and have remained a closed system, the data points will form

a straight line (an isochron).

The age of the intrusion is calculated from the slope of the isochron, and the initial

87Sr/86Sr ratio is determined from the y-intercept.[16]

Sm-Nd Geochronology
Principle: This dating technique relies on the alpha decay of 147Sm to 143Nd, with a half-life of

about 106 billion years.[21] Sm and Nd are rare earth elements and are relatively immobile

during weathering and low-grade metamorphism, making this system robust for dating ancient

rocks.[22]

Protocol:

Sample Preparation:
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Prepare whole-rock powders or mineral separates as described for the Rb-Sr method.

Chemical Separation:

Dissolve the sample powder in a mixture of HF and HNO₃.

Perform a two-stage ion-exchange chromatography process to first separate the rare earth

elements as a group and then to separate Sm and Nd from each other.

Isotopic Analysis:

Analyze the isotopic compositions of Sm and Nd using a TIMS.

Measure the 147Sm/144Nd and 143Nd/144Nd ratios for each sample.

Data Processing:

Plot the 143Nd/144Nd ratios against the 147Sm/144Nd ratios on an isochron diagram.

The age is determined from the slope of the resulting isochron, and the initial

143Nd/144Nd ratio is given by the y-intercept. This initial ratio provides information about

the mantle source from which the magma was derived.[22]

Visualizing Experimental Workflows
The following diagrams illustrate the general workflows for the described geochronological

dating methods.
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Caption: General workflow for geochronological dating of nepheline syenites.
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Caption: Logical relationship from magma genesis to geological interpretation.

Conclusion
The geochronological dating of nepheline syenite intrusions provides fundamental data for a

wide range of geological and economic studies. The application of multiple dating methods to

different minerals and whole-rock samples can yield a comprehensive understanding of the

emplacement history and subsequent thermal evolution of these alkaline igneous bodies. The

protocols and data presented here serve as a valuable resource for researchers planning and

executing geochronological studies on nepheline syenites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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